Cas no 489463-02-7 (Acetamide, N-(1-ethyl-1H-benzimidazol-5-yl)- (9CI))

Acetamide, N-(1-ethyl-1H-benzimidazol-5-yl)- (9CI) structure
489463-02-7 structure
Product name:Acetamide, N-(1-ethyl-1H-benzimidazol-5-yl)- (9CI)
CAS No:489463-02-7
MF:C11H13N3O
MW:203.240422010422
CID:1022127
PubChem ID:948783

Acetamide, N-(1-ethyl-1H-benzimidazol-5-yl)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Acetamide, N-(1-ethyl-1H-benzimidazol-5-yl)- (9CI)
    • N-(1-Ethyl-1H-benzimidazol-5-yl)acetamide
    • SR-01000269583-1
    • STL353042
    • SR-01000269583
    • AKOS022097365
    • ACETAMIDE,N-(1-ETHYL-1H-BENZO[D]IMIDAZOL-5-YL)-
    • 489463-02-7
    • Inchi: InChI=1S/C11H13N3O/c1-3-14-7-12-10-6-9(13-8(2)15)4-5-11(10)14/h4-7H,3H2,1-2H3,(H,13,15)
    • InChI Key: QJSQSTQRVUAJKS-UHFFFAOYSA-N
    • SMILES: CCN1C=NC2=C1C=CC(=C2)NC(=O)C

Computed Properties

  • Exact Mass: 203.105862047g/mol
  • Monoisotopic Mass: 203.105862047g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 46.9Ų

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